Cas no 2090125-43-0 ((3-fluoro-5-methylthiophen-2-yl)methanol)

(3-Fluoro-5-methylthiophen-2-yl)methanol is a fluorinated thiophene derivative with a hydroxymethyl functional group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, enabling further derivatization or incorporation into complex molecular frameworks. The presence of both fluorine and a methyl group on the thiophene ring enhances its potential as a building block for bioactive molecules, offering opportunities for fine-tuning electronic and steric properties. The hydroxymethyl group provides a handle for conjugation or further synthetic modifications. Its well-defined structure and stability make it suitable for applications in medicinal chemistry and material science, particularly where fluorinated heterocycles are desired.

(3-fluoro-5-methylthiophen-2-yl)methanol structure

2090125-43-0 structure

Product Name:(3-fluoro-5-methylthiophen-2-yl)methanol

CAS No:2090125-43-0

MF:C₆H₇FOS

MW:146.182584047318

MDL:MFCD30613450

CID:5248257

Update Time:2025-05-22

(3-fluoro-5-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenemethanol, 3-fluoro-5-methyl-
- (3-fluoro-5-methylthiophen-2-yl)methanol
- MDL： MFCD30613450
- Inchi： 1S/C6H7FOS/c1-4-2-5(7)6(3-8)9-4/h2,8H,3H2,1H3
- InChI Key： ZELZBQBGLCDUET-UHFFFAOYSA-N
- SMILES： C1(CO)SC(C)=CC=1F

(3-fluoro-5-methylthiophen-2-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-264124-1.0g	(3-fluoro-5-methylthiophen-2-yl)methanol	2090125-43-0		1.0g	$0.0	2023-03-01
Enamine	EN300-264124-1g	(3-fluoro-5-methylthiophen-2-yl)methanol	2090125-43-0		1g	$0.0	2023-09-14

(3-fluoro-5-methylthiophen-2-yl)methanol Related Literature

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Additional information on (3-fluoro-5-methylthiophen-2-yl)methanol

Comprehensive Overview of (3-fluoro-5-methylthiophen-2-yl)methanol (CAS No. 2090125-43-0): Properties, Applications, and Industry Insights

The compound (3-fluoro-5-methylthiophen-2-yl)methanol (CAS No. 2090125-43-0) is a fluorinated thiophene derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this molecule serves as a versatile intermediate for synthesizing biologically active compounds. Its thiophene core and fluorine substitution contribute to enhanced metabolic stability and binding affinity, making it a valuable asset in modern medicinal chemistry.

In recent years, the surge in AI-driven drug design and high-throughput screening has amplified the need for specialized heterocyclic compounds like (3-fluoro-5-methylthiophen-2-yl)methanol. Researchers frequently search for "fluorinated thiophene applications" or "CAS 2090125-43-0 solubility," reflecting its relevance in optimizing drug candidates. The compound’s lipophilicity and hydrogen-bonding capacity, attributed to the hydroxymethyl group, further expand its utility in fragment-based drug discovery.

From a synthetic perspective, 2090125-43-0 is often employed in cross-coupling reactions and click chemistry, aligning with the industry’s shift toward sustainable methodologies. Queries such as "green synthesis of fluorinated thiophenes" highlight the growing emphasis on eco-friendly processes. Its compatibility with Pd-catalyzed reactions and microwave-assisted synthesis underscores its adaptability to cutting-edge techniques.

The agrochemical sector also benefits from (3-fluoro-5-methylthiophen-2-yl)methanol, particularly in developing crop protection agents. The fluoro-methylthiophene moiety imparts resistance to enzymatic degradation, a feature highly sought after in pesticide formulations. Trending searches like "thiophene derivatives in agriculture" or "CAS 2090125-43-0 suppliers" indicate robust market interest.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and LC-MS, ensuring purity for critical applications. Discussions around "HPLC methods for fluorinated heterocycles" or "2090125-43-0 stability data" are common in quality control forums, reflecting its niche yet vital role.

In summary, (3-fluoro-5-methylthiophen-2-yl)methanol (CAS No. 2090125-43-0) exemplifies the intersection of innovation and practicality in organic synthesis. Its multifaceted applications—from drug development to material science—position it as a cornerstone in contemporary research, driven by evolving industrial demands and technological advancements.